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Compound of Interest

Compound Name: DiSulfo-ICG hydrazide

Cat. No.: B12375484

For Researchers, Scientists, and Drug Development Professionals

Introduction

The labeling of glycoproteins is a critical technique in biomedical research and drug
development, enabling the visualization, tracking, and quantification of these essential
biomolecules. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by
the FDA for various diagnostic applications. Its derivative, DiSulfo-ICG, offers enhanced water
solubility and stability, making it an excellent candidate for bioconjugation. This document
provides a detailed protocol for the labeling of glycoproteins using DiSulfo-ICG hydrazide.

The methodology is based on a two-step process. First, the carbohydrate moieties of the
glycoprotein are oxidized to generate reactive aldehyde groups. This is typically achieved
through mild periodate oxidation of cis-diols present in the sugar residues. Subsequently, the
hydrazide group of DiSulfo-ICG reacts with the newly formed aldehydes to create a stable
hydrazone bond, covalently attaching the fluorescent dye to the glycoprotein. This site-specific
labeling approach often preserves the biological activity of the protein, as the modification
occurs on the glycan chains, away from the protein's active sites.

Physicochemical and Spectral Properties of DiSulfo-
ICG
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Property Value

Molecular Formula CasHs1CIN4aNa2010S3
Excitation Maximum (approx.) 757 nm

Emission Maximum (approx.) 835 nm

Solvent for Stock Solution DMSO or DMF

Experimental Protocols

This section details the necessary reagents and step-by-step procedures for the successful
labeling of glycoproteins with DiSulfo-ICG hydrazide.

Materials and Reagents

» Glycoprotein of interest

¢ DiSulfo-ICG hydrazide

e Sodium meta-periodate (NalOa)

e Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
e Glycerol

¢ Phosphate-buffered saline (PBS), pH 7.4

e Sodium acetate buffer, 0.1 M, pH 5.5

e Desalting columns (e.g., Sephadex G-25)

e Reaction tubes (e.g., microcentrifuge tubes)

Orbital shaker or rotator

Experimental Workflow Diagram
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Experimental Workflow for DiSulfo-ICG Hydrazide Glycoprotein Labeling
)

4 Step 1: Glycoprotein Oxidation
Prepare Glycoprotein Solution
in 0.1 M Sodium Acetate, pH 5.5

Prepare fresh NalOa Solution

Add to glycoprotein solution

Incubate Glycoprotein with NalOa
(30 min, room temperature, in the dark)

Quench with Glycerol
(10 min, room temperature)

Purify Oxidized Glycoprotein
(Desalting column)

-

é Step 2: Hydrazide Labeling )

Prepare DiSulfo-ICG Hydrazide

Stock Solution in DMSO Proceed to labeling

Add fto purified oxidized glycoprotein

Incubate Oxidized Glycoprotein
with DiSulfo-ICG Hydrazide
(2 hours, room temperature)

Purify Labeled Glycoprotein
(Desalting column)

Proceed to analysis

Step 3: Characterization

Characterize Labeled Glycoprotein
(SDS-PAGE, Spectroscopy)

Click to download full resolution via product page
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 To cite this document: BenchChem. [Application Notes and Protocols for DiSulfo-ICG
Hydrazide Glycoprotein Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-
labeling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-labeling-protocol
https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-labeling-protocol
https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-labeling-protocol
https://www.benchchem.com/product/b12375484#disulfo-icg-hydrazide-glycoprotein-labeling-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

